(1-ethyl-1H-pyrazol-3-yl)(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)methanone

• IUPAC Name: (1-ethylpyrazol-3-yl)-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H25N7O/c1-2-26-9-7-17(22-26)20(28)25-13-11-24(12-14-25)19-18-15-5-3-4-6-16(15)23-27(18)10-8-21-19/h7-10H,2-6,11-14H2,1H3
• InChI Key: BWXGFZGOYZLJCW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCN(CC2)C3=NC=CN4C3=C5CCCCC5=N4
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol

Description

(1-ethyl-1H-pyrazol-3-yl)(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H25N7O and its molecular weight is 379.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

• Enhanced Solubility and Antinociceptive Properties : A study reported the synthesis of a new series of pyrazoles, leading to a compound with outstanding aqueous solubility and high metabolic stability across species. This compound demonstrated antinociceptive properties in various models, suggesting its potential application in pain management (J. Díaz et al., 2020).

Antimicrobial and Antifungal Activities

• Novel Syntheses and Biological Activities : Research on morpholinylpyrrolyl and pyrazole derivatives has shown that these compounds exhibit variable and significant antimicrobial and antifungal activities. Such studies pave the way for the development of new therapeutic agents against infectious diseases (R. Zaki et al., 2014).

Molecular Interaction Studies

• Receptor Antagonist Mechanisms : Investigations into the molecular interactions of specific pyrazole-3-carboxamide derivatives with cannabinoid receptors have contributed to a deeper understanding of their antagonist behavior. This research assists in the development of compounds with selective receptor targeting capabilities (J. Shim et al., 2002).

Structural and Synthetic Chemistry

• X-ray Structure Characterisation : Studies have focused on the synthesis of novel pyrazole carboxamide derivatives, leading to their structural determination via X-ray crystallography. This research aids in the exploration of structurally diverse compounds for various applications (Hong-Shui Lv et al., 2013).

Anticancer Research

• Synthesis for Anticancer Evaluation : Syntheses of new compounds with potential anticancer properties have been explored, including reactions with nucleophiles for evaluation against cancer cell lines. This line of research contributes to the discovery of novel anticancer agents (R. S. Gouhar et al., 2015).